Cas no 942609-65-6 (1,5,15-Tri-O-MethylMorindol)

• Product Name: 1,5,15-Tri-O-MethylMorindol
• CAS No: 942609-65-6
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 837092
• PubChem ID: 16203753
• Update Time: 2025-05-24

1,5,15-Tri-O-MethylMorindol Chemical and Physical Properties

Names and Identifiers

• 1,5,15-Tri-O-MethylMorindol
• 1,5,15-TRI-OMETHYLMORINDOL
• 2-Hydroxy-1,5-dimethoxy-6-(methoxymethyl)-9,10-anthraquinone
• 2-Hydroxy-1,5-dimethoxy-6-(methoxymethyl)-9,10-anthracenedione
• [ "" ]
• 2-Hydroxy-1,5-dimethoxy-6-(methoxymethyl)-9,10-anthracenedione (ACI)
• AKOS032961775
• CHEMBL227461
• 2-HYDROXY-1,5-DIMETHOXY-6-(METHOXYMETHYL)ANTHRACENE-9,10-DIONE
• B0005-190261
• 9,10-Anthracenedione, 2-hydroxy-1,5-dimethoxy-6-(methoxymethyl)-
• 942609-65-6
• FS-9183
• DA-49030

• Inchi： 1S/C18H16O6/c1-22-8-9-4-5-10-13(17(9)23-2)15(20)11-6-7-12(19)18(24-3)14(11)16(10)21/h4-7,19H,8H2,1-3H3
• InChI Key： HEVJQUHAJKODII-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2OC)O)C(=O)C2C1=CC=C(COC)C=2OC

Computed Properties

• Exact Mass: 328.09500
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 546.5±50.0 °C at 760 mmHg
• Flash Point: 201.2±23.6 °C
• PSA: 82.06000
• LogP: 2.33120
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,5,15-Tri-O-MethylMorindol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones

Additional information on 1,5,15-Tri-O-MethylMorindol

Recent Advances in the Study of 1,5,15-Tri-O-MethylMorindol (CAS: 942609-65-6): A Promising Compound in Chemical Biology and Medicine

1,5,15-Tri-O-MethylMorindol (CAS: 942609-65-6) is a chemically modified derivative of morindol, a naturally occurring compound with notable biological activities. Recent studies have highlighted its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 1,5,15-Tri-O-MethylMorindol involves selective methylation of the hydroxyl groups in morindol, resulting in improved stability and bioavailability. Recent advancements in synthetic methodologies have enabled higher yields and purity, making it more accessible for further pharmacological studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound, ensuring its suitability for biological testing.

In vitro studies have demonstrated that 1,5,15-Tri-O-MethylMorindol exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown promising activity against certain cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest.

Further investigations into the antimicrobial properties of 1,5,15-Tri-O-MethylMorindol have revealed its efficacy against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. This positions the compound as a potential candidate for addressing the growing challenge of antibiotic resistance. However, more in vivo studies are needed to validate these findings and assess its safety profile.

Despite these promising results, challenges remain in the clinical translation of 1,5,15-Tri-O-MethylMorindol. Issues such as pharmacokinetics, toxicity, and formulation optimization need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 1,5,15-Tri-O-MethylMorindol (CAS: 942609-65-6) represents a compelling area of research in chemical biology and medicine. Its multifaceted biological activities and improved synthetic accessibility make it a valuable candidate for further development. Continued exploration of its mechanisms and therapeutic applications will likely yield significant contributions to the field.